Cas no 578706-01-1 (Phenol, 2-[1-[(2-hydroxyethyl)amino]ethyl]-)

Phenol, 2-[1-[(2-hydroxyethyl)amino]ethyl]- structure
578706-01-1 structure
Product Name:Phenol, 2-[1-[(2-hydroxyethyl)amino]ethyl]-
CAS No:578706-01-1
MF:C10H15NO2
MW:181.231602907181
CID:343912
PubChem ID:3154445
Update Time:2025-04-19

Phenol, 2-[1-[(2-hydroxyethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[1-[(2-hydroxyethyl)amino]ethyl]-
    • 2-[1-(2-hydroxyethylamino)ethyl]phenol
    • 2-[1-(2-HYDROXY-ETHYLAMINO)-ETHYL]-PHENOL
    • 2-(1-methyl-2-aza-5-oxapentyl)phenol
    • AKOS000302689
    • 578706-01-1
    • SCHEMBL4135919
    • 2-(1-((2-Hydroxyethyl)amino)ethyl)phenol
    • DTXSID90390048
    • SB84630
    • AKOS022483518
    • MDL: MFCD06751693
    • Inchi: 1S/C10H15NO2/c1-8(11-6-7-12)9-4-2-3-5-10(9)13/h2-5,8,11-13H,6-7H2,1H3
    • InChI Key: NLCVPEJPVQMCRW-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1C(C)NCCO

Computed Properties

  • Exact Mass: 181.11035
  • Monoisotopic Mass: 181.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.49

Phenol, 2-[1-[(2-hydroxyethyl)amino]ethyl]- Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
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